tert-Butyl 3-Amino-4-fluoropyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-amino-4-fluoropyrrolidine-1-carboxylate
• InChI: InChI=1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5,11H2,1-3H3
• InChI Key: DXQXHFOCKKIWJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)F)N
• Molecular Formula: C9H17FN2O2
• Molecular Weight: 204.24 g/mol
• CAS No.: 1260848-87-0

Description

“tert-Butyl 3-Amino-4-fluoropyrrolidine-1-carboxylate” is a chemical compound with the molecular formula C9H17FN2O2. It is also known by its CAS Number: 1174020-30-4. The compound appears as a pale-yellow to yellow-brown sticky oil to semi-solid to solid substance.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a pyrrolidine ring, a fluorine atom, an amino group, and a tert-butyl ester group.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 204.24 g/mol. It is stored in a dark place, sealed in dry conditions, at a temperature of 2-8°C. The physical form of the compound can vary from a solid or viscous liquid to a liquid.

Scientific Research Applications

Medicinal Chemistry Applications

• Dipeptidyl Peptidase IV Inhibitors Synthesis:
  • 4-Fluoropyrrolidine derivatives, including tert-Butyl 3-Amino-4-fluoropyrrolidine-1-carboxylate, have been utilized in the development of dipeptidyl peptidase IV inhibitors. These compounds are synthesized through a stereospecific double fluorination process, reducing the synthetic steps needed for preparation (Singh & Umemoto, 2011).

Organic Synthesis

• Intermediates for Pharmaceutical Active Substances:
  • It serves as a building block for several pharmaceutically active substances. An example includes its synthesis from L-aspartic acid, optimized for industrial preparation due to its economic and mild reaction conditions (Han et al., 2018).
• Synthesis of Complex Molecules:
  • This compound is used in the synthesis of complex molecules like hexahydroindolinones and oxazolidines, showcasing its versatility in creating a range of chemical structures (Padwa et al., 2003).

Other Notable Applications

• Group Migration Studies:

  • It's also studied for its role in N→O tert-butyloxycarbonyl (Boc) group migration, which involves an unusual nine-membered cyclic transition state. This study highlights the compound's unique chemical behavior (Xue & Silverman, 2010).

• Synthesis of Natural Product Intermediates:

  • The compound plays a role in synthesizing intermediates of natural products like Biotin, a water-soluble vitamin crucial in metabolic cycles (Qin et al., 2014).

• Antimycobacterial Activities:

  • Derivatives of this compound, specifically those containing the tert-butyl group, have been synthesized and evaluated for their antimycobacterial activities, indicating its potential in drug discovery (Sriram et al., 2007).

• Fluorous Synthesis:

  • Fluorinated analogues of tert-butyl alcohol, including this compound, have been explored for their use in fluorous synthesis. This research highlights the compound's potential in facilitating the protection of carboxylic acids (Pardo et al., 2001).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with the compound include H302 and H319. Precautionary statements include P305+P351+P338.